Cas no 41715-31-5 (3-tert-butyl-2-hydroxy-5-methylbenzaldehyde)

• Product Name: 3-tert-butyl-2-hydroxy-5-methylbenzaldehyde
• CAS No: 41715-31-5
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 2635928
• PubChem ID: 4771175
• Update Time: 2025-06-11

3-tert-butyl-2-hydroxy-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-2-hydroxy-5-methylbenzaldehyde
• 2-hydroxy-3-tert.butyl-5-methylbenzalde-hyde
• 3-tert-butyl-5-methylsalicylaldehyde
• 41715-31-5
• CS-0350006
• Benzaldehyde, 3-(1,1-dimethylethyl)-2-hydroxy-5-methyl-
• G72988
• 2-hydroxy-3-tert.butyl-5-methylbenzaldehyde
• RJROKCYCTSJZEP-UHFFFAOYSA-N
• AKOS000113336
• 3-t-butyl-2-hydroxy-5-methyl-benzaldehyde
• 3-(tert-butyl)-2-hydroxy-5-methylbenzaldehyde
• 3-t-butyl-5-methylsalicylaldehyde
• EN300-1276574
• DTXSID20406404
• 3-tert-butyl-5-methyl-2-hydroxybenzaldehyde
• SCHEMBL311105

• Inchi： 1S/C12H16O2/c1-8-5-9(7-13)11(14)10(6-8)12(2,3)4/h5-7,14H,1-4H3
• InChI Key： RJROKCYCTSJZEP-UHFFFAOYSA-N
• SMILES： OC1C(C=O)=CC(C)=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-tert-butyl-2-hydroxy-5-methylbenzaldehyde

3-tert-Butyl-2-hydroxy-5-methylbenzaldehyde (CAS No. 41715-31-5): A Comprehensive Guide to Its Properties and Applications

3-tert-Butyl-2-hydroxy-5-methylbenzaldehyde (CAS No. 41715-31-5) is a specialized organic compound with a unique molecular structure that makes it valuable in various industrial and research applications. This compound, often referred to by its systematic name or CAS number, is a derivative of benzaldehyde, featuring a tert-butyl group, a hydroxy group, and a methyl substitution. Its chemical formula and structural properties have garnered attention in fields such as fragrance synthesis, pharmaceutical intermediates, and material science.

The 3-tert-butyl-2-hydroxy-5-methylbenzaldehyde molecule is characterized by its phenolic and aldehyde functional groups, which contribute to its reactivity and versatility. The presence of the tert-butyl group enhances its stability, while the hydroxy group introduces polarity, making it soluble in organic solvents like ethanol and acetone. These properties are critical for its use in fine chemical synthesis, where precision and purity are paramount.

In recent years, the demand for high-purity benzaldehyde derivatives has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers are increasingly exploring 3-tert-butyl-2-hydroxy-5-methylbenzaldehyde as a potential intermediate in the production of UV stabilizers, antioxidants, and flavoring agents. Its ability to act as a chelating agent also makes it a candidate for metal ion sequestration in environmental remediation processes.

One of the most discussed topics in the chemical industry is the shift toward bio-based raw materials. While 3-tert-butyl-2-hydroxy-5-methylbenzaldehyde is traditionally synthesized from petrochemical sources, there is growing interest in developing eco-friendly synthesis routes. For instance, enzymatic catalysis or biomass-derived precursors could reduce the environmental footprint of its production. This aligns with global trends like the European Green Deal and corporate sustainability goals.

From an analytical perspective, CAS No. 41715-31-5 is often identified using techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound's purity and consistency, which are essential for applications in pharmaceutical research and cosmetic formulations. Users frequently search for "how to analyze 3-tert-butyl-2-hydroxy-5-methylbenzaldehyde" or "spectral data for CAS 41715-31-5," highlighting the need for reliable characterization protocols.

Another area of interest is the compound's role in fragrance chemistry. The aldehyde moiety in 3-tert-butyl-2-hydroxy-5-methylbenzaldehyde contributes to its aromatic profile, making it a potential ingredient in perfumes and essential oil blends. Perfumers value such derivatives for their ability to impart woody, musky, or floral notes, depending on the formulation. This has led to niche searches like "benzaldehyde derivatives in perfumery" and "synthetic aldehydes for fragrance."

Safety and handling of 3-tert-butyl-2-hydroxy-5-methylbenzaldehyde are also frequently queried topics. While the compound is not classified as hazardous under standard regulations, proper storage in cool, dry conditions away from oxidizing agents is recommended. Material Safety Data Sheets (MSDS) provide detailed guidance, and users often seek "CAS 41715-31-5 safety precautions" or "storage conditions for hydroxy-methylbenzaldehyde."

In conclusion, 3-tert-butyl-2-hydroxy-5-methylbenzaldehyde (CAS No. 41715-31-5) is a multifaceted compound with applications spanning chemical synthesis, fragrance development, and material science. Its unique structure and reactivity continue to inspire innovation, particularly in the context of sustainable chemistry and high-performance additives. As research progresses, this compound is likely to remain a subject of interest for both industrial and academic communities.